Cas no 62123-62-0 (Hexanoic acid, 6-chloro-2-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 6-chloro-2-oxo-, ethyl ester
• CAS No: 62123-62-0
• MF: C₈H₁₃ClO₃
• MW: 192.640022039413
• MDL: MFCD01319635
• CID: 457226
• PubChem ID: 12252847
• Update Time: 2025-06-15

Hexanoic acid, 6-chloro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-chloro-2-oxo-, ethyl ester
• ETHYL 6-CHLORO-2-OXOHEXANOATE
• 6-chloro-2-oxohexanoic acid ethyl ester
• ETHYL6-CHLORO-2-OXOHEXANOATE
• SCHEMBL596336
• MFCD01319635
• DTXSID20482526
• JGNDQZHNIWDWBR-UHFFFAOYSA-N
• AKOS006276172
• 62123-62-0
• MS-21582

• MDL： MFCD01319635
• Inchi： 1S/C8H13ClO3/c1-2-12-8(11)7(10)5-3-4-6-9/h2-6H2,1H3
• InChI Key： JGNDQZHNIWDWBR-UHFFFAOYSA-N
• SMILES： ClCCCCC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 192.05500
• Monoisotopic Mass: 192.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.52770

Additional information on Hexanoic acid, 6-chloro-2-oxo-, ethyl ester

Comprehensive Analysis of Hexanoic acid, 6-chloro-2-oxo-, ethyl ester (CAS No. 62123-62-0)

The chemical compound Hexanoic acid, 6-chloro-2-oxo-, ethyl ester (CAS No. 62123-62-0) is a specialized ester derivative with significant applications in organic synthesis and industrial processes. Known for its unique molecular structure, this compound combines a chloro substituent with a keto functional group, making it a versatile intermediate in the production of fragrances, flavors, and pharmaceuticals. Its systematic name, ethyl 6-chloro-2-oxohexanoate, reflects its precise chemical configuration, which is often searched by researchers and chemists for its synthetic utility.

In recent years, the demand for bio-based chemicals and sustainable synthesis methods has surged, placing compounds like Hexanoic acid, 6-chloro-2-oxo-, ethyl ester under the spotlight. Environmental concerns and regulatory shifts toward green chemistry have driven innovations in its production, with a focus on reducing waste and energy consumption. This aligns with the growing interest in circular economy principles, where such intermediates play a pivotal role in minimizing environmental impact.

The compound's ester functionality is particularly noteworthy, as esters are widely used in the flavor and fragrance industry. For instance, ethyl esters are known for their fruity aromas, making them valuable in food additives and perfumery. Researchers frequently explore CAS No. 62123-62-0 for its potential to enhance sensory profiles in consumer products, a topic trending in AI-driven formulation and machine learning-assisted flavor design.

From a technical perspective, the 6-chloro-2-oxohexanoate moiety offers reactive sites for further chemical modifications, such as nucleophilic substitution or reduction reactions. This adaptability makes it a sought-after building block in medicinal chemistry, where it contributes to the synthesis of bioactive molecules. Online searches often highlight its role in drug discovery and peptide synthesis, reflecting its relevance in cutting-edge research.

Safety and handling of Hexanoic acid, 6-chloro-2-oxo-, ethyl ester are also frequently discussed topics. While not classified as hazardous under standard regulations, proper laboratory practices and storage conditions are essential to maintain its stability. This aligns with the broader industry emphasis on chemical safety and risk assessment, which are hot topics in academic and industrial forums.

In summary, Hexanoic acid, 6-chloro-2-oxo-, ethyl ester (CAS No. 62123-62-0) is a multifaceted compound with applications spanning flavor science, pharmaceuticals, and sustainable chemistry. Its structural features and reactivity make it a valuable asset in modern synthetic workflows, while its alignment with eco-friendly trends ensures its continued relevance in a rapidly evolving chemical landscape.